Pasiniazid
Pasiniazid
Pasiniazid is a biochemical used in the treatment of tuberculosis
Brand Name:
Vulcanchem
CAS No.:
2066-89-9
VCID:
VC0538664
InChI:
InChI=1S/C7H7NO3.C6H7N3O/c8-4-1-2-5(7(10)11)6(9)3-4;7-9-6(10)5-1-3-8-4-2-5/h1-3,9H,8H2,(H,10,11);1-4H,7H2,(H,9,10)
SMILES:
C1=CC(=C(C=C1N)O)C(=O)O.C1=CN=CC=C1C(=O)NN
Molecular Formula:
C13H14N4O4
Molecular Weight:
290.27 g/mol
Pasiniazid
CAS No.: 2066-89-9
Inhibitors
VCID: VC0538664
Molecular Formula: C13H14N4O4
Molecular Weight: 290.27 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
| CAS No. | 2066-89-9 |
|---|---|
| Product Name | Pasiniazid |
| Molecular Formula | C13H14N4O4 |
| Molecular Weight | 290.27 g/mol |
| IUPAC Name | 4-amino-2-hydroxybenzoic acid;pyridine-4-carbohydrazide |
| Standard InChI | InChI=1S/C7H7NO3.C6H7N3O/c8-4-1-2-5(7(10)11)6(9)3-4;7-9-6(10)5-1-3-8-4-2-5/h1-3,9H,8H2,(H,10,11);1-4H,7H2,(H,9,10) |
| Standard InChIKey | RKPHTRVPGYGVQD-UHFFFAOYSA-N |
| SMILES | C1=CC(=C(C=C1N)O)C(=O)O.C1=CN=CC=C1C(=O)NN |
| Canonical SMILES | C1=CC(=C(C=C1N)O)C(=O)O.C1=CN=CC=C1C(=O)NN |
| Appearance | Solid powder |
| Description | Pasiniazid is a biochemical used in the treatment of tuberculosis |
| Purity | >98% (or refer to the Certificate of Analysis) |
| Shelf Life | >3 years if stored properly |
| Solubility | Soluble in DMSO |
| Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
| Synonyms | Fintosid isoniazide 4-aminosalicylate pasiniazide |
| Reference | 1: Li G, Zhang J, Jiang Y, Zhao LL, Liu H, Li M, Zhao X, Wan K. A study on the cross-resistance character of isoniazid, para-aminosalicylic acid and pasiniazid against isoniazid resistant Mycobacterium tuberculosis in China. J Glob Antimicrob Resist. 2019 Aug 16. pii: S2213-7165(19)30203-6. doi: 10.1016/j.jgar.2019.08.005. [Epub ahead of print] PubMed PMID: 31425771. |
| PubChem Compound | 16367 |
| Last Modified | Nov 11 2021 |
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